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Compound of Interest

Compound Name: Eritoran (tetrasodium)

Cat. No.: B12382214

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eritoran (E5564) is a synthetic lipid A analog that functions as a potent and specific antagonist
of the Toll-like receptor 4 (TLR4) complex.[1] By competitively inhibiting the binding of
lipopolysaccharide (LPS) to the MD-2—TLR4 complex, Eritoran effectively blocks the
downstream inflammatory signaling cascades.[1][2] This mechanism of action has led to its
investigation in conditions characterized by excessive inflammation, such as severe sepsis.[3]
[4] These application notes provide detailed information on the solubility and stability of Eritoran
tetrasodium in Dimethyl Sulfoxide (DMSO), along with protocols for its handling and analysis.

Quantitative Data Summary

While comprehensive quantitative solubility data for Eritoran tetrasodium in DMSO is not
extensively published, the available information from supplier technical data sheets provides a
baseline for its solubility and stability.

ble 1: Solubility of Eri lium i *

Parameter Value Source
Qualitative Solubility Soluble in DMSO MedKoo Biosciences[1]
Achievable Stock Conc. = 40 mg/mL TargetMol[5]
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Note: The achievable stock concentration is based on a protocol for preparing a "mother liquor"
for in vivo formulations and represents a demonstrated concentration, not necessarily the
maximum solubility limit.

Table 2: Stability and Storage of Eritoran Tetrasodium in

Condition Duration Recommendation Source
MedKoo
Short-term Storage Days to Weeks 0-4°C o
Biosciences|[1]
MedKoo
Long-term Storage Months -20 °C o
Biosciences|[1]
) MedKoo
General Shelf-Life > 2 years Proper Storage o
Biosciences|[1]
In-solvent Stability Up to 1 year -80 °C TargetMol[5]

Signaling Pathway of Eritoran Tetrasodium

Eritoran exerts its anti-inflammatory effects by blocking the TLR4 signaling pathway at the
receptor level. Upon binding of its natural ligand, LPS, TLR4 initiates two primary downstream
signaling cascades: the MyD88-dependent and the TRIF-dependent pathways. Both ultimately
lead to the production of pro-inflammatory cytokines. Eritoran, by preventing LPS binding,
inhibits the activation of both of these pathways.
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Figure 1: Eritoran's inhibition of TLR4 signaling pathways.

Experimental Protocols

The following are generalized protocols that can be adapted for the determination of the
solubility and stability of Eritoran tetrasodium in DMSO.

Protocol 1: Preparation of Eritoran Tetrasodium Stock
Solution in DMSO

Objective: To prepare a concentrated stock solution of Eritoran tetrasodium in DMSO for use in

various assays.

Materials:

 Eritoran tetrasodium (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO, =99.9% purity)

 Sterile microcentrifuge tubes or amber glass vials
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o Calibrated micropipettes and sterile tips
e Analytical balance

» Vortex mixer

Procedure:

o Calculation: Determine the mass of Eritoran tetrasodium required to achieve the desired
concentration. The molecular weight of Eritoran tetrasodium is 1401.60 g/mol .

o Example for a 10 mM stock solution: Mass (mg) = 10 mmol/L * 1 L * 1401.60 g/mol =
14.016 mg for 1 mL of DMSO.

» Weighing: Accurately weigh the calculated amount of Eritoran tetrasodium powder and place
it in a sterile vial.

e Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the
Eritoran tetrasodium.

» Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming (to 37°C) or sonication can be used to aid dissolution if necessary.

o Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for long-term storage or 0-4°C for short-term use, protected from light
and moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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